BENGHE Validation & Comparative

Check Availability & Pricing

Comparing bioactivity of N-[3-(4-
Morpholinyl)phenyl]lacetamide vs. reference
standards

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

N-[3-(4-
Compound Name:
Morpholinyl)phenyllacetamide

CAS No.: 41605-91-8

Cat. No.: B14132356

Get Quote

Bioactivity Profile & Comparative Analysis: N-[3-
(4-Morpholinyl)phenyl]acetamide
Executive Summary & Compound Identity

N-[3-(4-Morpholinyl)phenyl]acetamide (also known as 3-morpholinoacetanilide) serves as a
critical negative control and structural probe in the development of morpholine-containing
bioactive molecules. Unlike its biologically potent analogs (such as Linezolid or specific SIK2/3
inhibitors), this compound lacks the key pharmacophores required for high-affinity binding to
primary targets (e.g., the oxazolidinone ring for ribosomal inhibition).

Its primary utility lies in validating the necessity of specific functional groups and positional
isomerism. By comparing its bioactivity against active reference standards, researchers can
guantify the contribution of the 3-position morpholine moiety versus the 4-position (para)
isomer or the fluorine substitution found in clinical drugs.
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Chemical Identity

Feature Detail

IUPAC Name N-[3-(4-Morpholinyl)phenyl]lacetamide

3-morpholinoacetanilide; N-(3-
Common Synonyms i )
morpholinophenyl)acetamide

Molecular Formula Ci12H16N202
Molecular Weight 220.27 g/mol
Core Scaffold Acetanilide with a meta-morpholine substitution

Meta-positioning of the morpholine ring relative
Key Structural Feature )
to the acetamide group

Comparative Bioactivity Analysis

To objectively evaluate the performance of N-[3-(4-Morpholinyl)phenyl]acetamide, it must be
benchmarked against established reference standards. The following analysis focuses on two
primary domains: Antibacterial Activity (Ribosomal Inhibition) and Kinase Selectivity.

Comparison 1: Antibacterial Efficacy (vs. Linezolid)

The most relevant comparison is against Linezolid, a clinically approved oxazolidinone
antibiotic that shares the morpholino-phenyl core but includes a critical oxazolidinone ring and
fluorine substitution.
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Bioactivity
Compound Structure Primary Target (MIC againstS. Role in Assay
aureus)
N-[3-(4- Acetanilide Core )
) Inactive (Lack of > 64 ug/mL ]
Morpholinyl)phen  (Meta- o ) Negative Control
) ] Oxazolidinone) (Predicted)
ylJlacetamide Morpholine)
) ) Oxazolidinone )
Linezolid 50S Ribosome -
Core (Para- 1-4 pg/mL Positive Control
(Standard) ) (23S rRNA)
Morpholine + F)
N-[4-(4- Acetanilide Core
Morpholinyl)phen  (Para- Weak/Inactive > 32 pug/mL Isomer Control
ylJacetamide Morpholine)

Mechanism of Action Insight: Linezolid's activity depends on the specific orientation of the

morpholine ring at the para-position (relative to the oxazolidinone) and the fluorine atom at the

3-position, which stabilizes binding to the peptidyl-transferase center of the bacterial ribosome.

* N-[3-(4-Morpholinyl)phenyl]acetamide shifts the morpholine to the meta-position,

disrupting the linear geometry required for deep pocket penetration.

e Conclusion: This compound is an excellent negative control to demonstrate that the

morpholine ring alone is insufficient for antibacterial activity without the oxazolidinone

scaffold and correct regiochemistry.

Comparison 2: Kinase Inhibitor Scaffold (vs. SIK2/SIK3

Inhibitors)

Recent studies (e.g., GLPG3970 development) highlight 3-morpholinoaniline derivatives as
scaffolds for Salt-Inducible Kinase (SIK) inhibitors.
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Target Affinity .. . L
Compound Selectivity Profile Application
(SIK2 ICs0)

N-[3-(4-

134 ) Low/Micromolar (> 10 .
Morpholinyl)phenyllac M) Broad / Non-specific Fragment Probe
etamide H
GLPG3970 (Active _ o _

Nanomolar (< 10 nM) High (Dual SIK2/3) Clinical Candidate

Analog)
3-Morpholinoaniline Weak Promiscuous Precursor

Causality: The acetamide group in N-[3-(4-Morpholinyl)phenyl]lacetamide "caps" the aniline
nitrogen, preventing it from acting as a hydrogen bond donor in the kinase hinge region. This
makes it a useful non-binding control to distinguish between specific hinge-binding interactions
and non-specific hydrophobic aggregation.

Mechanistic Visualization (SAR)

The following diagram illustrates the Structure-Activity Relationship (SAR) and why the specific
geometry of N-[3-(4-Morpholinyl)phenyl]acetamide leads to inactivity compared to Linezolid.

Kinase Hinge Region Weak/No Binding:
(ATP Binding Site) Loss of H-Bond Donor

N-[3-(4-Morpholinyl)phenyllacetamide Meta Morpholine
a-

Misalignment
Bacterial 50S Ribosome - No Binding:
Reference: Linezolid High Affinity Binding (Peptidyl Transferase Center) Steric Clash & Wrong Geometry
(Para-Morpholine + Oxazolidinone)

Click to download full resolution via product page

Figure 1: SAR analysis highlighting the structural reasons for the inactivity of N-[3-(4-
Morpholinyl)phenyl]acetamide compared to the active reference standard, Linezolid.

Experimental Protocols
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To validate the bioactivity (or lack thereof) of this compound, the following self-validating
protocols are recommended.

Protocol A: Minimum Inhibitory Concentration (MIC)
Assay

Objective: Confirm the status of N-[3-(4-Morpholinyl)phenyl]lacetamide as a negative control
for antibacterial screens.

Preparation:

o Dissolve N-[3-(4-Morpholinyl)phenyl]lacetamide in 100% DMSO to a stock concentration
of 10 mM.

o Prepare Linezolid (Positive Control) and DMSO (Vehicle Control).
o Bacterial Strain: Use Staphylococcus aureus (ATCC 29213).
o Plate Setup:

o Use a 96-well microtiter plate with cation-adjusted Mueller-Hinton broth (CAMHB).

o Perform 2-fold serial dilutions of the test compound (Range: 64 pg/mL to 0.125 pug/mL).
 Inoculation: Add bacterial suspension adjusted to

CFU/mL.

 Incubation: 16—20 hours at 35°C.
o Readout: Determine the lowest concentration with no visible growth.

o Validation Criteria: Linezolid MIC must fall within 1-4 pg/mL. Vehicle control must show full
growth.

o Expected Result: N-[3-(4-Morpholinyl)phenyl]acetamide MIC > 64 ug/mL.

Protocol B: Kinase Binding Assay (Thermal Shift)
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Objective: Assess if the compound binds to kinase domains (e.g., SIK2) non-specifically.

Reagents: Recombinant SIK2 kinase domain, SYPRO Orange dye, ATP (optional).

e Reaction Mix:

o 1 uM Kinase + 5x SYPRO Orange + 10 uM Test Compound.

 Instrument: Real-time PCR machine (melt curve program).

e Procedure:

o Ramp temperature from 25°C to 95°C at 0.5°C/min.

o Measure fluorescence (unfolding).

e Analysis: Calculate the Melting Temperature (

o

Interpretation: A

indicates significant binding.

[¢]

Expected Result:
(No significant binding due to acetamide capping).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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